Cas no 120330-37-2 (6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-)

• Product Name: 6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
• CAS No: 120330-37-2
• Molecular Formula: C₁₁H₁₄N₄O₂
• Molecular Weight: 234.25446
• CID: 139943
• PubChem ID: 135538658

6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
• 9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-3H-purin-6-one
• Hypoxanthine, 9-(cis-3-(hydroxymethyl)cyclopentyl)-
• Hypoxanthine, 9-[cis-3-(hydroxymethyl)cyclopentyl]-
• 120330-37-2
• SCHEMBL10394462
• 9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-1H-purin-6-one
• 6H-Purin-6-one, 1,9-dihydro-9-[3-(hydroxymethyl)cyclopentyl]-, cis-(1)-
• DTXSID30152804
• C-ddI
• NSC 614845
• NSC614845
• 6H-Purin-6-one, 1,9-dihydro-9-(3-(hydroxymethyl)cyclopentyl)-, cis-(1)-

• InChIKey： OWBYMOPAAVGKEM-JGVFFNPUSA-N
• Inchi： InChI=1S/C11H14N4O2/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h5-8,16H,1-4H2,(H,12,13,17)/t7-,8+/m0/s1
• SMILES： OC[C@H]1CC[C@@H](N2C=NC3C(N=CNC2=3)=O)C1

Computed Properties

• Exact Mass: 234.11167570g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.11167570g/mol
• Heavy Atom Count: 17
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 79.5Ų